Cas no 470482-36-1 ((2S,4S)-1-Tert-Butyl 2-Methyl 4-Hydroxy-4-(Trifluoromethyl)Pyrrolidine-1,2-Dicarboxylate)

• Product Name: (2S,4S)-1-Tert-Butyl 2-Methyl 4-Hydroxy-4-(Trifluoromethyl)Pyrrolidine-1,2-Dicarboxylate
• CAS No: 470482-36-1
• MDL: MFCD28390297
• CID: 4650262
• Update Time: 2025-07-23

(2S,4S)-1-Tert-Butyl 2-Methyl 4-Hydroxy-4-(Trifluoromethyl)Pyrrolidine-1,2-Dicarboxylate Chemical and Physical Properties

Names and Identifiers

• (2S,4S)-1-Tert-Butyl 2-Methyl 4-Hydroxy-4-(Trifluoromethyl)Pyrrolidine-1,2-Dicarboxylate

• MDL： MFCD28390297
• Inchi： InChI=1S/C12H18F3NO5/c1-10(2,3)21-9(18)16-6-11(19,12(13,14)15)5-7(16)8(17)20-4/h7,19H,5-6H2,1-4H3/t7-,11-/m0/s1
• InChI Key： DGNCWUHYOGSFKN-CPCISQLKSA-N
• SMILES： CC(C)(C)OC(=O)N1C[C@@](C[C@H]1C(=O)OC)(C(F)(F)F)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 6

Additional information on (2S,4S)-1-Tert-Butyl 2-Methyl 4-Hydroxy-4-(Trifluoromethyl)Pyrrolidine-1,2-Dicarboxylate

Recent Advances in the Application of (2S,4S)-1-Tert-Butyl 2-Methyl 4-Hydroxy-4-(Trifluoromethyl)Pyrrolidine-1,2-Dicarboxylate (CAS: 470482-36-1) in Chemical Biology and Pharmaceutical Research

The compound (2S,4S)-1-Tert-Butyl 2-Methyl 4-Hydroxy-4-(Trifluoromethyl)Pyrrolidine-1,2-Dicarboxylate (CAS: 470482-36-1) has recently emerged as a key intermediate in the synthesis of biologically active molecules, particularly in the development of novel pharmaceuticals. This chiral pyrrolidine derivative, characterized by its trifluoromethyl and hydroxy substituents, has garnered significant attention due to its potential applications in drug discovery and medicinal chemistry. Recent studies have highlighted its utility as a versatile building block for the construction of complex molecular architectures with enhanced pharmacological properties.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's effectiveness as a precursor in the synthesis of protease inhibitors. The researchers utilized its rigid pyrrolidine core to create constrained peptidomimetics that showed remarkable selectivity against viral proteases. The presence of the trifluoromethyl group was found to significantly enhance metabolic stability, addressing a common challenge in peptide-based drug development. This work represents a substantial advancement in the design of antiviral agents with improved pharmacokinetic profiles.

In the field of asymmetric synthesis, recent breakthroughs have been achieved using this compound as a chiral auxiliary. A 2024 Nature Catalysis paper reported an innovative catalytic system where (2S,4S)-1-Tert-Butyl 2-Methyl 4-Hydroxy-4-(Trifluoromethyl)Pyrrolidine-1,2-Dicarboxylate served as both a ligand and a stereocontrol element in transition metal-catalyzed reactions. The study demonstrated unprecedented enantioselectivity in C-H activation processes, opening new avenues for the efficient synthesis of chiral pharmaceuticals. The researchers attributed this success to the unique spatial arrangement of functional groups in the molecule.

Pharmacological investigations have revealed promising applications of derivatives based on this scaffold. A recent ACS Chemical Biology study (2024) identified several analogs exhibiting potent activity as allosteric modulators of G-protein coupled receptors (GPCRs). The hydroxyl and trifluoromethyl groups were found to participate in critical hydrogen bonding and hydrophobic interactions with receptor binding pockets. These findings suggest potential therapeutic applications in neurological disorders, where modulation of GPCR signaling is of particular interest.

The compound's utility extends to radiopharmaceutical development, as evidenced by a 2023 study in the Journal of Nuclear Medicine. Researchers successfully incorporated fluorine-18 at the trifluoromethyl position, creating a novel PET tracer for imaging neurodegenerative diseases. The metabolic stability conferred by the pyrrolidine scaffold allowed for prolonged imaging windows, while the fluorine atoms provided optimal properties for PET detection. This application highlights the molecule's versatility in diagnostic as well as therapeutic contexts.

Recent synthetic methodology developments have significantly improved access to this valuable intermediate. A 2024 Organic Process Research & Development publication detailed a scalable, continuous-flow synthesis route that achieves >90% yield with excellent stereocontrol. This advancement addresses previous challenges in large-scale production, making the compound more accessible for pharmaceutical development programs. The new process also demonstrates improved sustainability metrics, reducing solvent waste by 70% compared to batch methods.

Structural studies using X-ray crystallography and computational modeling have provided deeper insights into the conformational preferences of this molecule. A 2023 Chemical Science article revealed how the steric bulk of the tert-butyl group and the electronic effects of the trifluoromethyl moiety combine to create a highly defined three-dimensional structure. These structural features are now being exploited in rational drug design approaches to create conformationally constrained analogs with enhanced target specificity.

Looking forward, the unique properties of (2S,4S)-1-Tert-Butyl 2-Methyl 4-Hydroxy-4-(Trifluoromethyl)Pyrrolidine-1,2-Dicarboxylate position it as a cornerstone in the development of next-generation therapeutics. Its applications span from serving as a chiral building block to functioning as a key pharmacophore in drug candidates. As synthetic methodologies continue to evolve and our understanding of its molecular interactions deepens, this compound is poised to play an increasingly important role in addressing unmet medical needs across multiple therapeutic areas.